Cas no 946231-91-0 (N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(4-methoxyphenyl)acetamide)

• Product Name: N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(4-methoxyphenyl)acetamide
• CAS No: 946231-91-0
• MF: C₂₁H₂₆ClN₃O₄S
• MW: 451.966843128204
• CID: 6530202
• Update Time: 2025-05-24

N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(4-methoxyphenyl)acetamide
• Benzeneacetamide, N-[2-[[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl]ethyl]-4-methoxy-

• Inchi： 1S/C21H26ClN3O4S/c1-29-20-7-5-17(6-8-20)15-21(26)23-9-14-30(27,28)25-12-10-24(11-13-25)19-4-2-3-18(22)16-19/h2-8,16H,9-15H2,1H3,(H,23,26)
• InChI Key： LSTGIPTYMQMXJR-UHFFFAOYSA-N
• SMILES： C1(CC(NCCS(N2CCN(C3=CC=CC(Cl)=C3)CC2)(=O)=O)=O)=CC=C(OC)C=C1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 15.03±0.46(Predicted)

Additional information on N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(4-methoxyphenyl)acetamide

Comprehensive Overview of N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(4-methoxyphenyl)acetamide (CAS No. 946231-91-0)

The compound N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(4-methoxyphenyl)acetamide, identified by its CAS No. 946231-91-0, is a sophisticated chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a piperazine ring, a sulfonyl linker, and an acetamide moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its structural versatility, which may enable interactions with various biological targets.

In recent years, the demand for novel compounds like N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(4-methoxyphenyl)acetamide has surged due to the growing focus on precision medicine and targeted therapies. The compound's 3-chlorophenyl and 4-methoxyphenyl groups are of particular interest, as they are often associated with enhanced bioavailability and receptor binding affinity. These characteristics make it a promising candidate for further investigation in the context of central nervous system (CNS) disorders and metabolic diseases, which are among the most searched topics in biomedical research today.

The synthesis and characterization of CAS No. 946231-91-0 involve advanced organic chemistry techniques, including sulfonylation and amide coupling reactions. These methods are frequently discussed in academic forums and industry publications, reflecting the compound's relevance in modern synthetic chemistry. Additionally, its piperazine-1-ylsulfonyl segment has been linked to improved pharmacokinetic properties, a topic that resonates with researchers exploring drug delivery systems and ADME (absorption, distribution, metabolism, and excretion) profiling.

From an industrial perspective, N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(4-methoxyphenyl)acetamide is often highlighted in discussions about high-throughput screening (HTS) and fragment-based drug design (FBDD). These approaches are critical for identifying lead compounds in early-stage drug development, a process that aligns with the current trend toward accelerated drug discovery. The compound's structural complexity also makes it a valuable subject for computational chemistry studies, where researchers use molecular docking and quantitative structure-activity relationship (QSAR) models to predict its behavior.

Environmental and safety considerations are also paramount when working with CAS No. 946231-91-0. While the compound is not classified as hazardous, proper handling and storage protocols are essential to ensure laboratory safety. This aligns with the broader scientific community's emphasis on green chemistry and sustainable practices, which are frequently searched topics in the context of chemical research. The compound's stability under various conditions is another area of interest, particularly for researchers focusing on long-term storage solutions for bioactive molecules.

In summary, N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-(4-methoxyphenyl)acetamide represents a compelling example of how advanced chemical design can address contemporary challenges in drug development. Its multifaceted structure and potential applications in CNS research, metabolic disorders, and computational drug design make it a subject of ongoing exploration. As the scientific community continues to prioritize innovative therapeutics and efficient synthesis routes, compounds like this will remain at the forefront of biomedical innovation.